Cas no 1260801-98-6 (4-(azetidin-3-yl)benzene-1,2-diol)

• Product Name: 4-(azetidin-3-yl)benzene-1,2-diol
• CAS No: 1260801-98-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6327927
• PubChem ID: 129917149
• Update Time: 2025-11-02

4-(azetidin-3-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)benzene-1,2-diol
• EN300-2005507
• 1260801-98-6

• Inchi： 1S/C9H11NO2/c11-8-2-1-6(3-9(8)12)7-4-10-5-7/h1-3,7,10-12H,4-5H2
• InChI Key： UTUVHQYRNAREIV-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1CNC1)O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 4-(azetidin-3-yl)benzene-1,2-diol

Comprehensive Overview of 4-(azetidin-3-yl)benzene-1,2-diol (CAS No. 1260801-98-6): Properties, Applications, and Research Insights

4-(azetidin-3-yl)benzene-1,2-diol (CAS No. 1260801-98-6) is a chemically significant compound featuring a unique structural framework combining an azetidine ring with a catechol moiety. This hybrid structure has garnered attention in pharmaceutical and material science research due to its potential as a versatile building block. The compound's azetidine group, a four-membered nitrogen-containing heterocycle, contributes to its conformational rigidity, while the benzene-1,2-diol (catechol) unit offers redox activity and metal-chelating properties. Researchers are particularly interested in its role as a precursor for bioactive molecules and functional materials.

Recent studies highlight the compound's relevance in drug discovery, especially in designing central nervous system (CNS) therapeutics. The azetidine scaffold is increasingly explored as a saturated bioisostere for piperidine or pyrrolidine rings, improving metabolic stability and blood-brain barrier permeability. Meanwhile, the catechol moiety enables interactions with enzymes like COMT (catechol-O-methyltransferase), a target for neurodegenerative disease treatments. These attributes align with current trends in precision medicine and small-molecule neuroprotection, topics frequently searched in academic databases.

From a synthetic chemistry perspective, CAS 1260801-98-6 serves as a key intermediate for cross-coupling reactions and click chemistry applications. Its bifunctional nature allows modifications at both the azetidine nitrogen and catechol hydroxyl groups, enabling diverse derivatization pathways. This adaptability resonates with the growing demand for modular synthesis approaches in high-throughput screening libraries, a hot topic in AI-assisted drug design forums.

Material scientists have investigated 4-(azetidin-3-yl)benzene-1,2-diol for developing self-healing polymers and adhesive hydrogels, leveraging the catechol's reversible oxidation properties. Such applications tie into sustainability trends like green materials and biodegradable coatings, frequently queried in engineering literature. The compound's metal-coordination capability also makes it relevant for catalysis and sensor development, particularly in environmental monitoring systems.

Analytical characterization of 1260801-98-6 typically involves HPLC-MS and NMR spectroscopy, with special attention to the stereochemistry of the azetidin-3-yl substituent. Stability studies indicate proper storage under inert atmosphere due to the catechol's susceptibility to oxidation – a consideration emphasized in recent quality-by-design (QbD) pharmaceutical guidelines. These technical aspects address common search queries about compound handling and analytical validation in research communities.

The commercial availability of 4-(azetidin-3-yl)benzene-1,2-diol through specialty chemical suppliers has expanded its accessibility for medicinal chemistry programs. Patent analyses reveal growing interest from biotech startups focusing on kinase inhibitors and GPCR modulators, aligning with investor trends in targeted therapy development. This commercial trajectory reflects broader market shifts toward fragment-based drug discovery, a frequently discussed subject in pharma industry reports.

Ongoing research explores the compound's potential in bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs), two cutting-edge areas dominating recent ACS conference presentations. Its balanced lipophilicity (predicted LogP ~1.2) and molecular weight (~179 g/mol) make it particularly suitable for lead optimization in these contexts. Such applications directly respond to trending searches about next-generation therapeutics and degrader technologies in scientific literature.